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Compound of Interest

Compound Name: Doranidazole

Cat. No.: B3047944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Doranidazole, a promising radiosensitizing agent, has garnered significant interest in oncology

for its potential to enhance the efficacy of radiation therapy in hypoxic tumors. This technical

guide provides an in-depth overview of the chemical structure and a detailed account of the

synthetic pathway for this 2-nitroimidazole derivative.

Chemical Structure of Doranidazole
Doranidazole is chemically designated as (2R,3S)-3-[(2-nitroimidazol-1-yl)methoxy]butane-

1,2,4-triol. Its molecular structure features a 2-nitroimidazole core, which is crucial for its

radiosensitizing activity, linked to a hydrophilic butane-1,2,4-triol side chain via a methoxy

bridge. This side chain is designed to optimize the drug's pharmacokinetic properties.

Key Structural Features:

Molecular Formula: C₈H₁₃N₃O₆[1][2]

IUPAC Name: (2R,3S)-3-[(2-nitroimidazol-1-yl)methoxy]butane-1,2,4-triol[1]

CAS Number: 149838-23-3[1]

Synonyms: PR-350, RP-343[1]
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The specific stereochemistry of the chiral centers in the side chain, (2R, 3S), is a critical aspect

of the molecule's design and synthesis.

Synthesis of Doranidazole
The synthesis of Doranidazole is a multi-step process that begins with the readily available

starting material, meso-erythritol. The synthetic route involves the protection of hydroxyl

groups, introduction of a suitable leaving group, condensation with 2-nitroimidazole, and

subsequent deprotection to yield the final product. The following is a detailed description of the

synthetic pathway.

Synthetic Pathway
The overall synthetic scheme for Doranidazole can be visualized as follows:

meso-Erythritol 1,3,4-Triacetoxy-meso-erythritol Ac₂O, Pyridine 1,3,4-Triacetoxy-2-(methoxymethoxy)butane P₂O₅, Dimethoxyethane 1,3,4-Triacetoxy-2-(acetoxymethoxy)butane Ac₂O, BF₃/Et₂O

Protected Doranidazole Precursor

 Ts-OH or BSA

2-Nitroimidazole  

Doranidazole EtONa or TEA

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3047944#what-is-the-chemical-structure-and-
synthesis-of-doranidazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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